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Compound of Interest

Compound Name: 2-Bromo-2-cyanoacetamide

CAS No.: 1113-55-9

Cat. No.: B075607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Chemical Identity
2-Bromo-2-cyanoacetamide is a chemical compound with significant utility in various scientific

and industrial fields. This guide provides a comprehensive overview of its chemical properties,

synthesis, mechanisms of action, applications, and safety protocols, tailored for professionals

in research and development.

The correct IUPAC name for this compound is 2-bromo-2-cyanoacetamide.[1][2] It is also

known by several synonyms, including Bromocyanoacetamide and 2-bromo-3-

nitrilopropionamide.[2] It is important to distinguish this monobrominated compound from its

dibrominated counterpart, 2,2-dibromo-2-cyanoacetamide (also known as DBNPA), which is a

potent biocide.[3][4][5]

Physicochemical Properties
A clear understanding of the physicochemical properties of 2-bromo-2-cyanoacetamide is

fundamental for its effective and safe use in research and development.
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Property Value Source

CAS Number 1113-55-9 [1]

Molecular Formula C₃H₃BrN₂O [1][2]

Molecular Weight 162.97 g/mol [2]

Appearance
Cream colored needle-like

crystals
[6]

Melting Point 113 °C [6]

SMILES C(#N)C(C(=O)N)Br [2]

InChI
InChI=1S/C3H3BrN2O/c4-2(1-

5)3(6)7/h2H,(H2,6,7)
[2]

Synthesis and Manufacturing
The synthesis of 2-bromo-2-cyanoacetamide requires careful control to achieve the desired

monobrominated product while avoiding the formation of the dibrominated byproduct.

Key Synthesis Route: Direct Bromination
The primary method for synthesizing 2-bromo-2-cyanoacetamide involves the direct reaction

of 2-cyanoacetamide with bromine.[6] This process is notable for its selectivity when reaction

conditions are precisely controlled.

Reaction Workflow:

Caption: Simplified mechanism of action for DBNPA as a biocide.

Conclusion
2-Bromo-2-cyanoacetamide is a valuable reagent for chemical synthesis, offering a versatile

platform for the development of new molecules. A thorough understanding of its synthesis,

reactivity, and safe handling procedures is essential for its effective utilization in a research and

development setting. It is imperative to distinguish it from the structurally related and widely

used biocide, DBNPA, to ensure its appropriate and safe application. This guide serves as a
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foundational resource for scientists and professionals, promoting both innovation and safety in

the laboratory.

References
Angene Chemical. (n.d.). 2-Bromo-2-cyanoacetamide(CAS# 1113-55-9). Retrieved from

[Link]

PubChem. (n.d.). 2-Bromo-2-cyanoacetamide. Retrieved from [Link]

Wikipedia. (n.d.). DBNPA. Retrieved from [Link]

Australian Industrial Chemicals Introduction Scheme (AICIS). (2016). Acetamide, 2,2-

dibromo-2-cyano-: Human health tier II assessment. Retrieved from [Link]

Burk, G. A. (1970). Preparation of 2-bromo-2-cyanoacetamide. (U.S. Patent No.
3,488,734). U.S. Patent and Trademark Office.
Exner, J. H. (1981). Preparation of cyanoacetamide and 2,2-dibromo-3-nitrilopropionamide
compositions. (European Patent No. EP0029567A1). European Patent Office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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